Cas no 117157-37-6 (1-Naphthalenol, 6,7-dibromo-)

• Product Name: 1-Naphthalenol, 6,7-dibromo-
• CAS No: 117157-37-6
• MF: C₁₀H₆Br₂O
• MW: 301.962041378021
• MDL: MFCD30742910
• CID: 3655052
• PubChem ID: 14024309
• Update Time: 2025-05-26

1-Naphthalenol, 6,7-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 6,7-dibromo-
• 6,7-dibromonaphthalen-1-ol
• SCHEMBL15613861
• 117157-37-6
• N13324
• 6,7-Dibromonaphthalene-1-ol

• MDL： MFCD30742910
• Inchi： 1S/C10H6Br2O/c11-8-4-6-2-1-3-10(13)7(6)5-9(8)12/h1-5,13H
• InChI Key： DDYDWJNNWZCZRR-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=C(Br)C(Br)=C2)=CC=C1

Computed Properties

• Exact Mass: 301.87649g/mol
• Monoisotopic Mass: 299.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Naphthalenol, 6,7-dibromo-

Introduction to 1-Naphthalenol, 6,7-dibromo- (CAS No. 117157-37-6)

1-Naphthalenol, 6,7-dibromo-, identified by the Chemical Abstracts Service Number (CAS No.) 117157-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its brominated naphthalene structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of two bromine atoms at the 6 and 7 positions of the naphthalene ring enhances its reactivity, making it a versatile building block for medicinal chemists and researchers exploring novel therapeutic agents.

The structure of 1-Naphthalenol, 6,7-dibromo- consists of a naphthalene core substituted with hydroxyl and bromine groups. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The hydroxyl group (-OH) at the 1-position can participate in hydrogen bonding, while the bromine atoms at the 6 and 7 positions introduce electrophilic centers that are susceptible to nucleophilic substitution reactions. These features make the compound particularly useful in constructing more complex scaffolds for drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related proteins. 1-Naphthalenol, 6,7-dibromo- has been explored as a key intermediate in the synthesis of molecules that interact with enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. Its brominated structure provides multiple points for functionalization, allowing researchers to fine-tune the pharmacological properties of their derivatives.

One of the most compelling aspects of 1-Naphthalenol, 6,7-dibromo- is its potential in designing kinase inhibitors. Kinases are a family of enzymes critical for cell signaling pathways, and their dysregulation is often associated with numerous diseases, particularly cancer. By incorporating the brominated naphthalene moiety into kinase inhibitors, researchers can enhance binding affinity and selectivity. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit tyrosine kinases by occupying key pockets on the enzyme's active site. The bromine atoms serve as anchors for hydrogen bonding or hydrophobic interactions with conserved residues in the kinase domain.

Furthermore, 1-Naphthalenol, 6,7-dibromo- has been investigated as a precursor in the synthesis of antimicrobial agents. The structural motif is reminiscent of natural products known for their antibacterial and antifungal properties. Researchers have modified this compound to develop novel antibiotics by leveraging its ability to undergo further functionalization. For example, introducing additional substituents such as amides or carboxylic acids can alter its spectrum of activity against resistant strains of bacteria.

The synthesis of 1-Naphthalenol, 6,7-dibromo- typically involves bromination reactions on a naphthalene derivative followed by hydroxylation at the desired position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These methods ensure high yields and purity, which are crucial for downstream applications in drug development.

Recent advancements in computational chemistry have further enhanced the utility of 1-Naphthalenol, 6,7-dibromo- as a scaffold for drug design. Molecular docking studies using software like AutoDock or Schrödinger have been instrumental in predicting how this compound interacts with biological targets. By simulating these interactions computationally, researchers can optimize the structure before conducting expensive wet-lab experiments.

The pharmacokinetic properties of derivatives derived from 1-Naphthalenol, 6,7-dibromo- are also under investigation. Researchers are assessing factors such as solubility, stability in biological fluids, and metabolic degradation pathways to improve their suitability for therapeutic use. For instance, modifications aimed at enhancing water solubility can increase bioavailability while reducing toxicity.

In conclusion,1-Naphthalenol, 6, 7-dibromo-, CAS No. 117157-37-6, represents a promising intermediate in pharmaceutical research due to its versatile reactivity and potential applications across multiple therapeutic areas. Its role in developing kinase inhibitors, antimicrobial agents, and other bioactive molecules underscores its importance in modern drug discovery efforts.